

# AMG319-Induced Changes in Tumor-Infiltrating Immune Cells

**Author:** Smolecule Technical Support Team. **Date:** February 2026

## Compound Focus: AMG319

CAS No.: 1608125-21-8

Cat. No.: S548989

Get Quote

**AMG319** modulates the tumor microenvironment by preferentially targeting regulatory T cells (Tregs), which enhances the activity of cytotoxic immune populations. The table below summarizes the key cellular changes observed in a human phase II trial for head and neck squamous cell carcinoma (HNSCC) and supporting mouse studies [1] [2].

Immune Cell Population	Observed Change with AMG319	Associated Experimental Evidence
<b>Regulatory T Cells (Tregs)</b>	↓ Abundance in tumor tissue [1]. ↓ Systemic levels (spleen, colon in mice) [1]. → Rapid normalization after treatment cessation [1].	IHC on tumor samples; scRNA-seq of Tregs from multiple tissues in mice [1].
<b>CD8+ T Cells</b>	↑ Cytotoxic potential [1]. ↑ Expression of <i>IFNG</i> , <i>GZMB</i> , <i>PRF1</i> [1]. ↑ Proliferation (Ki67) and activation (PD-1, TOX) [1].	Bulk RNA-seq of sorted CD8+ T cells; scRNA-seq of tumor-infiltrating T cells [1].
<b>CD4+ T Cells</b>	↑ Cytotoxic gene expression ( <i>GZMB</i> , <i>PRF1</i> ) [1]. ↑ Clonal expansion [1].	scRNA-seq of tumor-infiltrating T cells [1].
<b>Pathogenic T Cells (Th17/TC17)</b>	↑ Expansion in colonic tissue linked to irAEs (mouse model). → This effect was curbed by intermittent dosing [1].	scRNA-seq analysis of colonic tissue [1].

## Clinical Trial Data and Dosing

The following table summarizes efficacy and adverse event data from the neoadjuvant phase II trial of **AMG319** in HNSCC, which highlights its potent immunomodulatory effects and the associated toxicity challenge [1].

Parameter	AMG 319 (400 mg daily)	AMG 319 (300 mg daily)	Placebo
Patients with irAEs Leading to Discontinuation	9 out of 15 (60%) [1]	3 out of 6 (50%) [1]	Not reported
Most Common irAEs	Rash (25%), Diarrhea (28%), Transaminitis (14%) [1]	Similar irAE profile [1]	Rash (4%), Diarrhea (1%) [1]
Median Time to irAE Onset	9 days [1]	Information combined	Not applicable
Pathological Response (Sample Size Limited)	2 partial responses, 1 complete pathological response [1]	Information combined	Not reported

## Key Experimental Protocols

For reproducibility, here are the methodologies used in the cited research to generate the data above [1] [2]:

- **Clinical Trial Design:** A neoadjuvant, double-blind, placebo-controlled randomized phase II trial in treatment-naive patients with resectable HNSCC. Patients received **AMG319** or placebo daily before surgery [1].
- **Tumor Microenvironment Analysis:**
  - **RNA Sequencing: Bulk RNA-seq** was performed on whole tumor samples and on FACS-sorted tumor-infiltrating CD8+ T cells to identify differentially expressed genes [1].
  - **Single-Cell RNA Sequencing (scRNA-seq):** scRNA-seq was conducted on T cells from human tumors and on Tregs isolated from tumor, spleen, and colon of mouse models to identify subset-specific changes and heterogeneity [1].
- **Immunophenotyping:**
  - **Immunohistochemistry (IHC):** Used to quantify and localize immune cells (e.g., FoxP3+ Tregs) in formalin-fixed, paraffin-embedded (FFPE) human and mouse tumor tissues [1].

- **Flow Cytometry:** Employed to analyze immune cell populations and activation markers in peripheral blood and single-cell suspensions from tissues [1].

## Mechanism of Action and Dosing Strategy

The diagrams below, generated using Graphviz, illustrate the mechanistic rationale for intermittent PI3K $\delta$  inhibition.

## Research Implications and Future Directions

The data demonstrates that **AMG319** is a powerful tool for reprogramming the immunosuppressive tumor microenvironment by selectively depleting Tregs. However, the high incidence of irAEs with continuous dosing poses a significant clinical challenge [1].

- **Overcoming Toxicity:** The preclinical finding that **intermittent dosing** can uncouple anti-tumor efficacy from severe toxicity (particularly colitis) is a critical advancement [1]. This suggests that alternative scheduling should be a primary focus in future clinical development of PI3K $\delta$  inhibitors for solid tumors.
- **Informed Decision-Making:** When comparing **AMG319** to other immunotherapies, researchers should consider its unique mechanism of action—systemic Treg depletion—alongside the need for optimized dosing regimens to achieve a favorable therapeutic index.

### *Need Custom Synthesis?*

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Intermittent PI3K $\delta$  inhibition sustains anti-tumour immunity and curbs irAEs | Nature [nature.com]
2. Intermittent PI3K $\delta$  inhibition sustains anti-tumour immunity and ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [AMG319-Induced Changes in Tumor-Infiltrating Immune Cells]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b548989#amg319-tumor-infiltrating-immune-cell-changes>]

---

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

#### Contact

**Address:** Ontario, CA 91761, United States  
**Phone:** (512) 262-9938  
**Email:** [info@smolecule.com](mailto:info@smolecule.com)  
**Web:** [www.smolecule.com](http://www.smolecule.com)